Cas no 1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-)
![3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- structure](https://www.kuujia.com/scimg/cas/1148-72-7x500.png)
1148-72-7 structure
Product name:3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
CAS No:1148-72-7
MF:C14H18N2O2
MW:246.304923534393
CID:1202597
3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
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- Inchi: 1S/C14H18N2O2/c17-16(18)14-7-5-13(6-8-14)15-9-11-1-2-12(10-15)4-3-11/h5-8,11-12H,1-4,9-10H2
- InChI Key: UPGPXKJSRFLWQC-UHFFFAOYSA-N
- SMILES: C12CCC(CC1)CN(C1=CC=C([N+]([O-])=O)C=C1)C2
Computed Properties
- Exact Mass: 191.02185
Experimental Properties
- Density: 1.185±0.06 g/cm3(Predicted)
- Melting Point: 148-153 °C
- Boiling Point: 409.3±28.0 °C(Predicted)
- PSA: 80.44
- pka: 1.31±0.40(Predicted)
3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Related Literature
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1. Book reviews
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-) Related Products
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